Cas no 20038-12-4 (4-Bromo-2-methyl-1-butene)
4-Bromo-2-methyl-1-butene (CAS 870-63-3) is a halogenated alkene with the molecular formula C₅H₉Br. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine substituent and terminal alkene functionality enable efficient participation in cross-coupling reactions, nucleophilic substitutions, and cycloadditions. The methyl group at the 2-position enhances steric and electronic effects, influencing regioselectivity in subsequent transformations. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Its well-defined structure and reactivity make it a valuable building block for constructing complex molecular frameworks in research and industrial applications.
4-Bromo-2-methyl-1-butene structure
Product Name:4-Bromo-2-methyl-1-butene
CAS No:20038-12-4
MF:C5H9Br
MW:149.028960943222
MDL:MFCD11848510
CID:1007020
PubChem ID:549585
Update Time:2025-10-17
4-Bromo-2-methyl-1-butene Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methylbut-1-ene
- 4-Bromo-2-methyl-1-butene
- 1-Bromo-3-methyl-3-butene
- 2-Methyl-4-bromo-1-butene
- 3-Methyl-3-butenyl bromide
- 4-Bromo-2-methyl-but-1-ene
- DB-367470
- EN300-210685
- MFCD11848510
- 4-bromo2-methyl butene
- 1-Butene, 4-bromo-2-methyl-
- 4-bromo-2-methyl butene
- Isopentenyl bromide
- 20038-12-4
- 4-Bromo-2-methyl-1-butene #
- AMY7022
- Q63408982
- 4-Bromo-2-methylbut-1-ene, 99%
- AS-41351
- DTXSID00338517
- SCHEMBL670117
- AKOS016002841
- A850326
- SB35154
- 1-Bromo-3-methyl-3-butene; 2-Methyl-4-bromo-1-butene; 3-Methyl-3-butenyl Bromide;
-
- MDL: MFCD11848510
- Inchi: 1S/C5H9Br/c1-5(2)3-4-6/h1,3-4H2,2H3
- InChI Key: IZMWJUPSQXIVDN-UHFFFAOYSA-N
- SMILES: BrCCC(=C)C
Computed Properties
- Exact Mass: 147.98877
- Monoisotopic Mass: 147.98876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 47.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.250
- Melting Point: -106.7°C (estimate)
- Boiling Point: 125 ºC
- Flash Point: 26 ºC
- Refractive Index: 1.4600
- PSA: 0
- LogP: 2.34750
- Vapor Pressure: 14.9±0.2 mmHg at 25°C
4-Bromo-2-methyl-1-butene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-2-methyl-1-butene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DG374-5g |
4-Bromo-2-methyl-1-butene |
20038-12-4 | 95% | 5g |
¥2858.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DG374-1g |
4-Bromo-2-methyl-1-butene |
20038-12-4 | 95% | 1g |
¥898.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DG374-200mg |
4-Bromo-2-methyl-1-butene |
20038-12-4 | 95% | 200mg |
¥297.0 | 2022-09-28 | |
| Chemenu | CM367387-5g |
4-Bromo-2-methylbut-1-ene |
20038-12-4 | 95%+ | 5g |
$120 | 2023-02-02 | |
| Chemenu | CM367387-10g |
4-Bromo-2-methylbut-1-ene |
20038-12-4 | 95%+ | 10g |
$199 | 2023-02-02 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0168-1g |
4-Bromo-2-methyl-but-1-ene |
20038-12-4 | 96% | 1g |
831.08CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0168-5g |
4-Bromo-2-methyl-but-1-ene |
20038-12-4 | 96% | 5g |
2527.17CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0168-25g |
4-Bromo-2-methyl-but-1-ene |
20038-12-4 | 96% | 25g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0168-100g |
4-Bromo-2-methyl-but-1-ene |
20038-12-4 | 96% | 100g |
31360.61CNY | 2021-05-08 | |
| Fluorochem | 223736-1g |
4-Bromo-2-methylbut-1-ene |
20038-12-4 | 95% | 1g |
£116.00 | 2022-02-28 |
4-Bromo-2-methyl-1-butene Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:20038-12-4)4-Bromo-2-methyl-1-butene
Order Number:A850326
Stock Status:in Stock
Quantity:10.0g/25.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:29
Price ($):247.0/480.0
Email:sales@amadischem.com
4-Bromo-2-methyl-1-butene Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20038-12-4)4-Bromo-2-methyl-1-butene
Purity:99%/99%
Quantity:10.0g/25.0g
Price ($):247.0/480.0